Cas no 1261682-53-4 (4-Iodo-3-(trifluoromethyl)mandelic acid)

• Product Name: 4-Iodo-3-(trifluoromethyl)mandelic acid
• CAS No: 1261682-53-4
• MF: C₉H₆F₃IO₃
• MW: 346.041825771332
• CID: 4965065
• Update Time: 2025-05-20

4-Iodo-3-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H6F3IO3/c10-9(11,12)5-3-4(1-2-6(5)13)7(14)8(15)16/h1-3,7,14H,(H,15,16)
• InChI Key： SVIFDMRHYWLWLU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(F)(F)F)C(C(=O)O)O

Computed Properties

• Exact Mass: 345.93138 g/mol
• Monoisotopic Mass: 345.93138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5
• Molecular Weight: 346.04

Additional information on 4-Iodo-3-(trifluoromethyl)mandelic acid

Introduction to 4-Iodo-3-(trifluoromethyl)mandelic acid (CAS No. 1261682-53-4)

4-Iodo-3-(trifluoromethyl)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261682-53-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of iodo-substituted mandelic acids, featuring both an iodine atom and a trifluoromethyl group, which endow it with unique chemical properties and potential applications in drug development.

The structural configuration of 4-Iodo-3-(trifluoromethyl)mandelic acid consists of a benzene ring substituted with a carboxylic acid group at the α-position and an iodine atom at the 4-position, while the 3-position is further modified with a trifluoromethyl group. This specific arrangement makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecular frameworks. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its reactivity, making it a versatile building block for various pharmacophores.

In recent years, 4-Iodo-3-(trifluoromethyl)mandelic acid has been explored for its potential in medicinal chemistry due to its ability to serve as a precursor for the synthesis of biologically active compounds. The trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, is particularly attractive in drug design. Furthermore, the iodine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in the construction of heterocyclic compounds and other complex molecules.

One of the most promising applications of 4-Iodo-3-(trifluoromethyl)mandelic acid is in the development of novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating compounds with potential anticancer and anti-inflammatory effects. The trifluoromethyl group has been shown to improve lipophilicity and metabolic stability, while the iodine atom allows for further derivatization to target specific biological pathways.

Recent advancements in synthetic methodologies have further expanded the utility of 4-Iodo-3-(trifluoromethyl)mandelic acid. The development of efficient synthetic routes has enabled researchers to produce this compound in higher yields and purities, facilitating its use in large-scale applications. Additionally, green chemistry principles have been incorporated into these synthetic processes, reducing waste and improving sustainability. Such innovations are crucial for ensuring that pharmaceutical intermediates like 4-Iodo-3-(trifluoromethyl)mandelic acid can be produced responsibly and efficiently.

The role of computational chemistry has also been instrumental in understanding the reactivity and potential applications of 4-Iodo-3-(trifluoromethyl)mandelic acid. Molecular modeling studies have provided insights into how this compound interacts with biological targets, helping to guide the design of more effective drug candidates. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic strategies.

In conclusion, 4-Iodo-3-(trifluoromethyl)mandelic acid (CAS No. 1261682-53-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and medicinal chemistry innovation.